Cas no 327-95-7 (4-Fluoroisophthalic Acid)

4-Fluoroisophthalic Acid is a fluorinated aromatic dicarboxylic acid, primarily used as a building block in the synthesis of high-performance polymers and pharmaceutical intermediates. Its fluorine substitution enhances thermal stability and chemical resistance, making it valuable for advanced material applications. The compound offers precise reactivity for tailored molecular designs in specialty chemistry.

4-Fluoroisophthalic Acid structure

Product Name:4-Fluoroisophthalic Acid

CAS No:327-95-7

MF:C₈H₅FO₄

MW:184.121306180954

MDL:MFCD06208805

CID:1453391

PubChem ID:242256

Update Time:2025-06-17

4-Fluoroisophthalic Acid Chemical and Physical Properties

Names and Identifiers

- 4-fluorobenzene-1,3-dicarboxylic acid
- 4-Fluoroisophthalic acid
- Isophthalic acid, 4-fluoro-
- DTXSID90287368
- 4-Fluoro-1,3-benzenedicarboxylic acid; 4-Fluoroisophthalic acid; NSC 50699
- AS-63413
- 4-Fluoroisophthalicacid
- C13018
- CS-M3487
- 327-95-7
- OPWLKVOLSUNGEI-UHFFFAOYSA-N
- DB-295286
- AKOS006292768
- SCHEMBL336060
- SY283878
- MFCD06208805
- NSC-50699
- 1,3-Benzenedicarboxylic acid, 4-fluoro-
- NSC50699
- Z1198167253
- 4-fluoro-isophthalic acid
- EN300-378177
- 4-Fluoroisophthalic Acid
- MDL： MFCD06208805
- Inchi： 1S/C8H5FO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： OPWLKVOLSUNGEI-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C(=O)O

Computed Properties

Exact Mass: 184.01715
Monoisotopic Mass: 184.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 74.6A^2

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: Not available
Boiling Point: 403.4±30.0 °C at 760 mmHg
Flash Point: 197.8±24.6 °C
Refractive Index: 1.59
PSA: 74.6
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Fluoroisophthalic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Fluoroisophthalic Acid Pricemore >>

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